2-Allyl-5-methoxy-benzoic acid methyl ester

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: methyl 5-methoxy-2-prop-2-enylbenzoate
• InChI: InChI=1S/C12H14O3/c1-4-5-9-6-7-10(14-2)8-11(9)12(13)15-3/h4,6-8H,1,5H2,2-3H3
• InChI Key: SWUOLYKRMRWPLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CC=C)C(=O)OC

Description

2-Allyl-5-methoxy-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ambient temperature solution of 2-Bromo-5-methoxy-benzoic acid methyl ester (750 mg, 3.02 mmol) in benzene (2 mL) are added allyltri-n-butyl tin (1.16 mL, 3.73 mmol) and tetrakis(triphenylphosphine)palladium (0) (174 mg, 0.157 mmol, 5 mol %). The reaction mixture is heated in a sealed tube to 100° C. After 3 h, the reaction is concentrated under reduced pressure and the residue is chromatographed (0% to 10% EtOAc/Hex) to yield the title compound (451 mg, 73%). 1H NMR (400 MHz, CDCl3) δ 7.40 (d, 1H, J=2.6 Hz), 7.18 (d, 1H, J=8.4 Hz), 7.00 (dd, 1H, J=8.6, 2.9 Hz), 6.04-5.93 (m, 1H), 5.03-4.94 (m, 2H), 3.88 (s, 3H), 3.82 (s, 3H), 3.70-3.65 (m, 2H).